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Compound of Interest

Compound Name: GSK-626616

Cat. No.: B1672396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-626616 is a potent and orally bioavailable small molecule inhibitor of the Dual-specificity

tyrosine-regulated kinase 3 (DYRK3). It also demonstrates inhibitory activity against other

members of the DYRK family, such as DYRK1A and DYRK2, with similar potency. Preclinical

studies have identified GSK-626616 as a promising therapeutic candidate for the treatment of

anemia. These application notes provide a summary of the available data from in vivo animal

model studies, detailed experimental protocols, and visualizations of the relevant biological

pathways and workflows.

Mechanism of Action
DYRK3 has been identified as a negative regulator of erythropoiesis, the process of red blood

cell production. During anemic stress, the expression of DYRK3 is upregulated, which in turn

attenuates the production of new red blood cells. Mechanistically, DYRK3 is understood to

inhibit the Nuclear Factor of Activated T-cells (NFAT) transcription factors. NFAT proteins are

crucial for the transcription of genes that promote the differentiation and proliferation of

erythroid progenitors. By inhibiting DYRK3, GSK-626616 is believed to relieve this negative

regulation, thereby enhancing erythropoiesis and increasing red blood cell production.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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